Cas no 1924606-08-5 (N-cyclopentyl-1,2,4-triazin-3-amine)

• Product Name: N-cyclopentyl-1,2,4-triazin-3-amine
• CAS No: 1924606-08-5
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 6135148
• PubChem ID: 165867938
• Update Time: 2025-09-22

N-cyclopentyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1,2,4-triazin-3-amine
• EN300-1616016
• 1924606-08-5

• Inchi： 1S/C8H12N4/c1-2-4-7(3-1)11-8-9-5-6-10-12-8/h5-7H,1-4H2,(H,9,11,12)
• InChI Key： AXENALXCGXYUDC-UHFFFAOYSA-N
• SMILES： N(C1N=NC=CN=1)C1CCCC1

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.7Ų